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Compound of Interest

Compound Name: Dimethyl Glutarate

Cat. No.: B1670675 Get Quote

The proper disposal of dimethyl glutarate is crucial for maintaining laboratory safety and

ensuring environmental protection. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of this

chemical responsibly. Adherence to these protocols is essential to minimize risks and comply

with regulations.

Immediate Safety and Handling Protocols
Dimethyl glutarate is a combustible liquid considered a hazardous substance that can cause

skin, eye, and respiratory irritation.[1][2] It also has the potential to form explosive peroxides

with prolonged exposure to air and light.[1] Therefore, strict safety measures are imperative.

Personal Protective Equipment (PPE): Before handling dimethyl glutarate, ensure the

following PPE is worn:

Eye Protection: Safety glasses with side shields or goggles.[2][3]

Hand Protection: Impervious chemical-resistant gloves.

Body Protection: A lab coat or synthetic apron.

Respiratory Protection: Generally not required under normal use with adequate ventilation,

but a NIOSH/MSHA approved respirator is necessary for large-scale use or emergencies.

Handling and Storage:
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Always work in a well-ventilated area.

Ensure that safety showers and eyewash stations are readily accessible.

Store dimethyl glutarate in its original, tightly sealed container in a cool, dry, and well-

ventilated location.

Keep it away from incompatible materials such as strong oxidizing agents, acids, and alkalis,

as well as heat, sparks, and open flames.

Note the date of receipt and opening. Unopened containers should be used within 18

months, while opened containers should not be stored for longer than 12 months due to the

risk of peroxide formation.

Summary of Key Chemical Data
For quick reference, the following table summarizes important quantitative data for dimethyl
glutarate.

Property Value

Physical State Liquid

Melting Point -38°C to -35°C (-34.6°F to -31°F)

Boiling Point 210 - 215°C (410 - 419°F)

Flash Point 97 - 109°C (207 - 228°F)

Autoignition Temperature 365 - 370°C (689 - 698°F)

Explosive Limits 0.9% (Lower) - 7.9% (Upper)

Specific Gravity ~1.09 @ 20-25°C

Water Solubility 4.3 - 5.3 g/L @ 20°C (Slightly miscible)

LD50 (Oral, Rat) >5000 mg/kg

Storage Class (LGK, Germany) 10 (Combustible liquids)
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Step-by-Step Disposal and Spill Neutralization
Procedures
Disposal of chemical waste is governed by strict regulations. Always consult local, state, and

federal guidelines before proceeding.

Accidental Spill Cleanup Protocol
Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and open flames

from the area.

Ensure Ventilation: Work upwind of the spill and ensure the area is well-ventilated.

Evacuate Personnel: Clear the area of all non-essential personnel.

Contain the Spill: Use a non-combustible, inert absorbent material like sand, diatomite, or

vermiculite to contain and absorb the spilled liquid. Do not use combustible materials like

sawdust.

Collect Waste: Carefully sweep or shovel the absorbed material into a suitable, labeled

container for hazardous waste disposal.

Decontaminate Area: Clean the spill surface thoroughly. Some sources recommend

scrubbing with alcohol. Finish by cleaning with soap and water.

Prevent Environmental Contamination: Do not allow the spill or cleanup materials to enter

drains or waterways.

Bulk Chemical Disposal Procedure
A hierarchical approach to waste management is recommended: Reduce, Reuse, Recycle, and

finally, Dispose.

Evaluation: Determine if the dimethyl glutarate is unused and uncontaminated. If so, it may

be suitable for recycling or redistribution.

Segregation: Do not mix dimethyl glutarate waste with other chemical waste streams,

especially incompatible materials. Relatively unreactive organic reagents should be collected
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in a designated container.

Containerization: Store waste dimethyl glutarate in its original container or a clearly

labeled, sealed, and appropriate waste container. Handle uncleaned empty containers as

you would the product itself.

Professional Disposal: Arrange for disposal through a licensed and certified hazardous waste

management company. Provide them with a copy of the Safety Data Sheet (SDS).

Legislation regarding waste disposal varies by location, and it is the user's responsibility to

comply with all applicable laws.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper management and disposal of

dimethyl glutarate.
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Caption: Workflow for Dimethyl Glutarate Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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